Cas no 2168525-36-6 (2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid)
2168525-36-6 structure
Product Name:2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid
CAS No:2168525-36-6
MF:C7H10O3
MW:142.152502536774
CID:6320437
PubChem ID:22617113
Update Time:2024-03-01
2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-oxabicyclo[2.2.1]heptane-3-carboxylic acid
- 2168525-36-6
- EN300-761121
- SCHEMBL3495093
- 2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid
-
- Inchi: 1S/C7H10O3/c8-7(9)6-4-1-2-5(3-4)10-6/h4-6H,1-3H2,(H,8,9)
- InChI Key: KRCHMJFNEXQNMX-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)C2CCC1C2
Computed Properties
- Exact Mass: 142.062994177g/mol
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.5Ų
2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-761121-0.05g |
2-oxabicyclo[2.2.1]heptane-3-carboxylic acid |
2168525-36-6 | 95.0% | 0.05g |
$229.0 | 2025-02-24 | |
| Enamine | EN300-761121-0.1g |
2-oxabicyclo[2.2.1]heptane-3-carboxylic acid |
2168525-36-6 | 95.0% | 0.1g |
$342.0 | 2025-02-24 | |
| Enamine | EN300-761121-0.25g |
2-oxabicyclo[2.2.1]heptane-3-carboxylic acid |
2168525-36-6 | 95.0% | 0.25g |
$487.0 | 2025-02-24 | |
| Enamine | EN300-761121-0.5g |
2-oxabicyclo[2.2.1]heptane-3-carboxylic acid |
2168525-36-6 | 95.0% | 0.5g |
$768.0 | 2025-02-24 | |
| Enamine | EN300-761121-1.0g |
2-oxabicyclo[2.2.1]heptane-3-carboxylic acid |
2168525-36-6 | 95.0% | 1.0g |
$986.0 | 2025-02-24 | |
| Enamine | EN300-761121-2.5g |
2-oxabicyclo[2.2.1]heptane-3-carboxylic acid |
2168525-36-6 | 95.0% | 2.5g |
$1931.0 | 2025-02-24 | |
| Enamine | EN300-761121-5.0g |
2-oxabicyclo[2.2.1]heptane-3-carboxylic acid |
2168525-36-6 | 95.0% | 5.0g |
$2858.0 | 2025-02-24 | |
| Enamine | EN300-761121-10.0g |
2-oxabicyclo[2.2.1]heptane-3-carboxylic acid |
2168525-36-6 | 95.0% | 10.0g |
$4236.0 | 2025-02-24 | |
| Aaron | AR028ANZ-50mg |
2-oxabicyclo[2.2.1]heptane-3-carboxylicacid |
2168525-36-6 | 95% | 50mg |
$340.00 | 2025-02-15 | |
| Aaron | AR028ANZ-100mg |
2-oxabicyclo[2.2.1]heptane-3-carboxylicacid |
2168525-36-6 | 95% | 100mg |
$496.00 | 2025-02-15 |
2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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